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Compound of Interest

Compound Name: Jatrorrhizine hydroxide

Cat. No.: B1656030 Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

is paramount, especially when working with compounds like Jatrorrhizine hydroxide. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure research environment.

Essential Safety and Handling Protocols
Jatrorrhizine hydroxide, an alkaloid with potential neuroprotective and antimicrobial

properties, requires careful handling due to its potential hazards.[1] It is classified as harmful if

swallowed and very toxic to aquatic life with long-lasting effects.[2] Adherence to the following

procedures is critical to minimize exposure and ensure safe usage.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is necessary to prevent contact with

Jatrorrhizine hydroxide. The recommended PPE includes:

Eye Protection: Safety goggles with side-shields are mandatory to protect against splashes.

[2]

Hand Protection: Wear protective gloves. It is crucial to inspect gloves before use and

employ proper removal techniques to avoid skin contact.[2][3]

Body Protection: Impervious clothing should be worn to prevent skin exposure.[2]

Contaminated clothing should be removed immediately and washed before reuse.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1656030?utm_src=pdf-interest
https://www.benchchem.com/product/b1656030?utm_src=pdf-body
https://www.benchchem.com/product/b1656030?utm_src=pdf-body
https://dcchemicals.com/product_show-Jatrorrhizine_hydroxide.html
https://dcchemicals.com/msds/MSDS_DC41298.html
https://www.benchchem.com/product/b1656030?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC41298.html
https://dcchemicals.com/msds/MSDS_DC41298.html
https://www.sigmaaldrich.com/SG/en/sds/sigald/53847
https://dcchemicals.com/msds/MSDS_DC41298.html
https://dcchemicals.com/msds/MSDS_DC41298.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1656030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: In areas with inadequate ventilation or when dust and aerosols may

be generated, a suitable respirator is required.[2]

Engineering Controls and Work Practices
To further mitigate risks, specific engineering controls and work practices must be

implemented:

Ventilation: Always handle Jatrorrhizine hydroxide in a well-ventilated area. The use of a

chemical fume hood is strongly recommended to avoid the inhalation of dust or aerosols.[2]

Hygiene: Wash hands and face thoroughly after handling the substance.[2] Do not eat, drink,

or smoke in the laboratory.[2]

Handling: Avoid direct contact with the skin and eyes.[2] Minimize the formation of dust and

aerosols.[2]

Quantitative Data Summary
Property Value Reference

Molecular Formula C20H21NO5 [2]

Molecular Weight 355.38 g/mol [2]

Appearance Very Dark Red to Black Solid [4]

Solubility
DMSO (Slightly), Methanol

(Slightly), Water (Very Slightly)
[4]

Storage (Powder)
-20°C, Hygroscopic, Under

inert atmosphere
[2][4]

Storage (in Solvent) -80°C [2]

Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[2]
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Step-by-Step Operational Plan
Preparation and Handling

Preparation: Before handling, ensure that the work area is clean and that all necessary PPE

is readily available and in good condition. Confirm that the chemical fume hood is functioning

correctly.

Weighing: When weighing the solid compound, perform the task within a chemical fume

hood to contain any dust particles. Use appropriate tools to handle the substance and avoid

creating dust.

Dissolving: When preparing solutions, add the solid Jatrorrhizine hydroxide to the solvent

slowly while stirring to prevent splashing.

Storage
Store Jatrorrhizine hydroxide in a tightly sealed container in a cool, well-ventilated area,

protected from direct sunlight and sources of ignition.[2] The powdered form should be stored

at -20°C, while solutions should be kept at -80°C.[2] The storage area should be accessible

only to authorized personnel.[3]

Spill Response
In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[2]

Use full personal protective equipment during cleanup.[2] Absorb liquid spills with an inert

material such as diatomite or universal binders.[2] Decontaminate the affected surfaces by

scrubbing with alcohol.[2] Collect all contaminated materials and dispose of them as hazardous

waste.[2] Prevent the spill from entering drains or water courses.[2]

Disposal Plan
All waste containing Jatrorrhizine hydroxide must be treated as hazardous waste. Dispose of

the substance and its container in accordance with all applicable country, federal, state, and

local regulations.[2] This includes contaminated PPE, absorbent materials from spills, and any

unused product. Do not release into the environment.[2]

Emergency First Aid Procedures
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Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.[2]

Skin Contact: Immediately wash the contaminated skin with plenty of water.[2] Remove

contaminated clothing and shoes.[2] Call a physician.[2]

Inhalation: Move the exposed person to fresh air at once.[2] If breathing is difficult, provide

artificial respiration.[2] Seek medical attention.

Ingestion: Do NOT induce vomiting.[2] Wash out the mouth with water and call a physician or

poison control center immediately.[2]
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Caption: Workflow for the safe handling of Jatrorrhizine hydroxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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